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Abstract

Diisobutyl perylene-3,9-dicarboxylate is a fluorescent organic compound belonging to the
perylene dicarboxylate ester family. Its rigid, aromatic perylene core imparts strong
photophysical properties, making it a compound of significant interest in various scientific and
industrial fields. This technical guide provides a comprehensive overview of its chemical and
physical properties, detailed synthesis and purification protocols, and its current and potential
applications, particularly in bioimaging and materials science. While its direct interactions with
specific biological signaling pathways are still an emerging area of research, its utility as a
fluorescent probe suggests potential for advanced applications in drug delivery and
diagnostics.

Chemical and Physical Properties

Diisobutyl perylene-3,9-dicarboxylate, also known by its IUPAC name bis(2-methylpropyl)
perylene-3,9-dicarboxylate, is characterized by the molecular formula C3oH2804 and a
molecular weight of approximately 452.54 g/mol .[1] Its unique structure, featuring a polycyclic
aromatic hydrocarbon core with isobutyl ester groups at the 3 and 9 positions, governs its
physicochemical properties.[1] There are some discrepancies in the reported physical
appearance, with some sources describing it as a colorless liquid and others as a solid or dark
green powder, which may depend on its purity and isomeric composition.[1][2]
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Property Value Reference
Molecular Formula C30H2804 [1112][3]
Molecular Weight 452.54 g/mol [1][4]5]16]
CAS Number 2744-50-5 [1][21[3]

diisobutyl perylene-3,9-
IUPAC Name _ [1][2]
dicarboxylate

bis(2-methylpropyl) perylene-
3,9-dicarboxylate,

Synonyms Perylenedicarboxylic Acid [4][6]
Diisobutyl Ester, Solvent Green
5

Physical Form Solid or colorless liquid [1112]

N _ ~246°C or 614.3°C at 760

Boiling Point [1114]
mmHg

Density 1.217 g/cm3 [1][4]

Insoluble in water; soluble in
Solubility organic solvents such as [6]
toluene.

Synthesis and Purification

The most common method for synthesizing Diisobutyl perylene-3,9-dicarboxylate is through
the esterification of perylene-3,9-dicarboxylic acid with isobutanol.[1] This reaction is typically
catalyzed by a strong acid, such as sulfuric acid or p-toluenesulfonic acid, and requires the
removal of water to drive the reaction to completion.[1]

Experimental Protocol: Esterification of Perylene-3,9-
dicarboxylic Acid

o Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, suspend perylene-3,9-dicarboxylic acid in a mixture of isobutanol (serving as
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both reactant and solvent) and a non-polar solvent like toluene to aid in azeotropic water
removal.

o Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid or a few drops of
concentrated sulfuric acid to the mixture.

o Reflux: Heat the mixture to reflux. The water produced during the esterification will be
collected in the Dean-Stark trap. Continue the reflux until no more water is collected,
indicating the completion of the reaction.

o Workup: After cooling, the reaction mixture is typically washed with a saturated sodium
bicarbonate solution to neutralize the acid catalyst, followed by washing with brine. The
organic layer is then dried over anhydrous magnesium sulfate.

 Purification: The crude product is purified by removing the solvent under reduced pressure.
Further purification can be achieved through column chromatography on silica gel or by
recrystallization. Purity is assessed by High-Performance Liquid Chromatography (HPLC)
with UV detection, with a purity of >98% being achievable.[1] Structural confirmation is
obtained through *H-NMR spectroscopy and elemental analysis.[1]

An alternative synthetic route involves the use of phosphorus trichloride in a nitrobenzene
solvent for the condensation of 3,9-perylene dicarboxylic acid and isobutanol.[7]

¥ Reaction Mixture in Toluene }—»l Reflux with Water Removal }—»{ Crude Diisobutyl perylene-3,9-dicarboxylate }—»l Purification (Chromatography/Recrystallization) }—»l Pure Diisobutyl perylene-3,9-dicarboxylate

Click to download full resolution via product page

Synthesis workflow for Diisobutyl perylene-3,9-dicarboxylate.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1346620
https://www.benchchem.com/product/b1346620
https://www.chembk.com/en/chem/3,9-Perylenedicarboxylic%20acid%20diisobutyl%20ester
https://www.benchchem.com/product/b1346620?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Applications

The rigid and extensive 1t-conjugated system of the perylene core gives Diisobutyl perylene-
3,9-dicarboxylate its characteristic strong fluorescence, making it suitable for a variety of
applications.

Fluorescent Dyes and Pigments: It is commercially known as Solvent Green 5 and is used
for coloring various materials.[6]

» Bioimaging: Its high quantum yield and photostability make it an excellent candidate for a
fluorescent marker in biological imaging. It can be used to label cellular structures or track
biological processes.

o Materials Science: This compound is utilized in the fabrication of organic light-emitting diodes
(OLEDSs) and organic photovoltaics (OPVs) due to its electron-transport and light-emitting
properties.

o Drug Delivery Research: While specific applications are in early stages, there is interest in
using perylene derivatives in drug delivery systems, where their fluorescence can be used to
monitor the delivery and release of therapeutic agents.[1]
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Logical workflow of bioimaging using a fluorescent probe.

Biological Interactions and Drug Development

Currently, there is limited specific information available regarding the direct interaction of
Diisobutyl perylene-3,9-dicarboxylate with defined signaling pathways in biological systems.
Its mechanism of action in a biological context is primarily related to its photophysical
properties, which allow it to act as a fluorescent probe.[1]

For drug development professionals, the key value of this molecule lies in its potential as a
component of more complex systems. For instance, it could be incorporated into nanoparticles
or larger drug conjugates to:
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o Track Delivery: The inherent fluorescence allows for real-time tracking of the drug delivery
vehicle's biodistribution and cellular uptake.

e Image-Guided Therapy: It can be used in theranostic systems where it provides a diagnostic
signal (fluorescence) while a linked therapeutic agent performs its function.

Future research is needed to elucidate any intrinsic biological activity of Diisobutyl perylene-
3,9-dicarboxylate and to identify any specific cellular targets or pathways it may modulate.

Conclusion

Diisobutyl perylene-3,9-dicarboxylate is a versatile organic molecule with a robust set of
photophysical properties. While its primary applications have been in materials science and as
a fluorescent dye, its potential in the biomedical field, particularly in bioimaging and as a
component of advanced drug delivery systems, is an active area of interest. This guide has
provided the core technical information required for researchers and drug development
professionals to understand and utilize this compound in their work. Further investigation into
its specific biological interactions will undoubtedly open up new avenues for its application in
medicine and biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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9-dicarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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